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Compound of Interest

Compound Name: Methyl red hydrochloride

Cat. No.: B1584316

This guide provides researchers, scientists, and drug development professionals with detailed
information for interpreting and troubleshooting the Methyl Red (MR) test, with a specific focus
on understanding an ambiguous orange result.

Frequently Asked Questions (FAQSs)
Q1: What is the fundamental principle of the Methyl Red (MR) test?

The Methyl Red (MR) test is a biochemical assay used to determine if a microorganism
performs mixed-acid fermentation of glucose.[1][2][3] All members of the Enterobacteriaceae
family initially metabolize glucose to pyruvic acid.[1][4] From there, some organisms utilize the
mixed-acid pathway to produce a high concentration of stable acids such as lactic, acetic, and
formic acid.[1][3] This significant acid production overcomes the phosphate buffer in the MR-VP
broth and lowers the final pH of the medium to 4.4 or below.[2][5][6] The addition of the methyl
red pH indicator, which is red at pH < 4.4 and yellow at pH > 6.2, allows for the visual detection
of this acidic endpoint.[1][7][8]

Q2: How are definitive positive and negative results in an MR test
interpreted?

» Positive Result (Red): A distinct and stable red color develops immediately after adding the
methyl red indicator.[2] This indicates a positive test for mixed-acid fermentation, as the pH
of the medium has dropped to 4.4 or lower.[2][3][9] Escherichia coli is a typical example of an
MR-positive organism.[2]
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» Negative Result (Yellow): The broth remains yellow, showing no color change.[2] This
signifies a negative test. The organism does not produce enough stable acid to overcome
the buffer. Instead, it may metabolize the initial acidic byproducts into neutral end products
like acetoin and 2,3-butanediol (the butylene glycol pathway), raising the pH to 6.2 or above.
[1][4][5] Enterobacter aerogenes is a classic MR-negative organism.[2]

Q3: What does an orange color in a Methyl Red test indicate?

An orange color is considered an inconclusive, equivocal, or weakly positive result.[1][6] It
signifies that the organism has produced some acid, but not in sufficient quantity to lower the
pH to the definitive positive threshold of 4.4.[2] The final pH of the medium is in the
intermediate range between 4.4 and 6.2.[7][8][10][11] This result is not definitive and requires
further steps to ensure accurate characterization of the organism.[1][9]

Troubleshooting Guide
Q1: | obtained an orange result after 48 hours of incubation. What is
my immediate next step?

If an orange or otherwise inconclusive result is observed after the standard 48-hour incubation,
the recommended course of action is to re-incubate the remaining broth culture for an
additional 24 to 72 hours (for a total of up to 5 days).[1][4][6] After this extended incubation, the
test should be repeated by adding the methyl red indicator to the aged culture. This allows
slower-growing or weakly-fermenting organisms sufficient time to produce a definitive acidic or
neutral endpoint.[6][9]

Q2: Could an error in my initial experimental setup have caused the
ambiguous orange result?

Yes, several factors can lead to an inconclusive orange result:

« Insufficient Incubation: Testing before the minimum 48-hour period is a common cause.
Some organisms require more time to produce a high concentration of acid or to
subsequently convert those acids to neutral products.[1][6][9]

e Improper Inoculum: Using an inoculum that is too heavy can inhibit bacterial growth and lead
to invalid results. A light inoculum from a pure, 18-24 hour culture is recommended.[6]
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e Reagent Issues: Ensure the Methyl Red reagent is stored correctly (4-8°C) and has not
expired.[2]

Q3: The result is still orange after re-incubation. How should |
interpret and report this?

If the color remains orange after a full 4- to 5-day incubation, it should be reported as a weak
positive or inconclusive result.[1] It indicates that the organism produces a small amount of acid
from glucose fermentation but does not maintain the highly acidic environment characteristic of
strong mixed-acid fermenters. For definitive identification, this result should be used in
conjunction with other biochemical tests, such as the Voges-Proskauer, Indole, and Citrate
tests (IMVIC series).[1][9]

Data Presentation: pH, Color, and Interpretation
Summary

The interpretation of the Methyl Red test is directly dependent on the final pH of the culture
medium after incubation.

. . Color After Adding . Metabolic Pathway
Final pH of Medium Interpretation .
Methyl Red Indicated
Mixed-Acid
<44 Red Positive ]
Fermentation
Inconclusive / Weak Limited acid
45-6.1 Orange . )
Positive production

] Butylene Glycol
>26.2 Yellow Negative )
Fermentation

Data compiled from multiple sources.[1][4][7][8][11][12]

Experimental Protocols
Standard Methyl Red (MR) Test Protocol

1. Media and Reagents:
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 MR-VP Broth: A buffered peptone-glucose broth is used. The formulation per liter includes
7.0g buffered peptone, 5.0g dextrose (glucose), and 5.0g dipotassium phosphate at a final
pH of 6.9.[1]

o Methyl Red Reagent (0.02%): Dissolve 0.1g of methyl red powder in 300 mL of 95% ethyl
alcohol. Add 200 mL of distilled water to bring the final volume to 500 mL. Store at 4-8°C in a
light-protected bottle.[2][6][9]

2. Procedure:

» Using a sterile loop, lightly inoculate a tube of MR-VP broth with a pure culture of the test
organism (ideally from an 18-24 hour culture).[6][9]

 Incubate the tube aerobically at 35-37°C for a minimum of 48 hours.[1][2] Some protocols
recommend incubating for up to 5 days for organisms that are slow to react.[5][6]

 After incubation, aseptically transfer approximately 1-2.5 mL of the broth to a new, clean test
tube.[6][9] (The remaining broth can be used for the Voges-Proskauer test).

e Add 2-5 drops of the Methyl Red reagent to the aliquot.[1][9]

e Observe for an immediate color change. Do not delay reading the result.[4][9]
3. Quality Control:

» Positive Control:Escherichia coli (e.g., ATCC 25922) should yield a red color.[2]

» Negative Control:Enterobacter aerogenes (e.g., ATCC 13048) or Klebsiella pneumoniae
(e.g., ATCC 13883) should yield a yellow color.[1][2]

Mandatory Visualizations
Biochemical Pathways
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Caption: Biochemical pathways for glucose fermentation tested by the MR assay.

Experimental Workflow
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Caption: Logical workflow for performing and interpreting the Methyl Red test.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1584316?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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